Cas no 2171421-32-0 ((3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: (3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2171421-32-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5867025
• PubChem ID: 165581336
• Update Time: 2025-08-03

(3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• 2171421-32-0
• EN300-1576879
• (3S)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid

• Inchi： 1S/C25H30N2O5/c1-16(8-7-13-23(28)26-17(2)14-24(29)30)27-25(31)32-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,16-17,22H,7-8,13-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t16?,17-/m0/s1
• InChI Key： PJROLNCQRLYGIB-DJNXLDHESA-N
• SMILES： O(C(NC(C)CCCC(N[C@@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

Compound CAS No 2171421-32-0: (3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic Acid

The compound CAS No 2171421-32-0, also known as (3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluoren-9-yl group, a methoxycarbonyl moiety, and an amino acid backbone. The presence of these functional groups makes it a versatile building block for various chemical reactions and biological studies.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as stereoselective synthesis and peptide coupling. The fluoren-9-yl group, a tricyclic aromatic system, plays a crucial role in stabilizing the molecule's structure and enhancing its reactivity. This group is often utilized in peptide synthesis as a protecting agent for amino groups, ensuring high yields and purity in the final product.

The methoxycarbonyl group attached to the fluorenyl system further enhances the molecule's versatility. This group is known for its ability to participate in carbonyl chemistry, making it ideal for reactions such as esterification and amidation. In the context of this compound, the methoxycarbonyl group serves as a reactive site for subsequent chemical modifications, enabling the creation of complex biomolecules with tailored functionalities.

One of the most notable applications of this compound is in the field of peptide synthesis. The (3S)-configuration at the amino acid backbone ensures stereochemical fidelity, which is critical for producing biologically active peptides. Recent studies have demonstrated that this compound can be used as a precursor for synthesizing bioactive peptides with high enantioselectivity. Such peptides have shown promise in drug discovery efforts targeting various therapeutic areas, including cancer treatment and neurodegenerative diseases.

In addition to its role in peptide synthesis, this compound has also found applications in materials science. The fluorenyl group's aromaticity and rigidity make it an attractive component for designing advanced materials such as organic semiconductors and light-emitting polymers. Researchers have explored its potential as a building block for constructing self-assembled monolayers and nanomaterials with tailored electronic properties.

From a biochemical perspective, this compound has been utilized in studies investigating enzyme-catalyzed reactions. The presence of the methoxycarbonyl group allows for the formation of intermediates that can be recognized by specific enzymes, providing insights into catalytic mechanisms and substrate specificity. These studies have contributed to our understanding of enzyme function and have informed the design of more efficient biocatalysts for industrial applications.

Recent advancements in analytical techniques have also enabled detailed characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These analyses have revealed that the compound exhibits excellent stability under various reaction conditions, making it suitable for use in both laboratory settings and large-scale production processes.

In conclusion, CAS No 2171421-32-0, or (3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid, is a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique structural features make it an invaluable tool for researchers seeking to advance their work in organic synthesis, biochemistry, and materials science. As ongoing research continues to uncover new uses for this compound, its significance within the scientific community is likely to grow further.